Cas no 1072946-05-4 (3-Boronoisonicotinic Acid)

3-Boronoisonicotinic Acid is a boronic acid derivative of isonicotinic acid, primarily utilized as a versatile building block in organic synthesis and medicinal chemistry. Its key structural features include a boronic acid group and a pyridine ring, enabling its use in Suzuki-Miyaura cross-coupling reactions for constructing biaryl and heteroaryl compounds. This compound is particularly valuable in pharmaceutical research for the development of enzyme inhibitors and receptor-targeting agents due to its ability to form stable boronate complexes. Its high purity and reactivity make it a reliable intermediate for synthesizing complex molecules with precision. The product is typically handled under inert conditions to preserve its stability.

3-Boronoisonicotinic Acid structure

Product Name:3-Boronoisonicotinic Acid

CAS No:1072946-05-4

MF:C₆H₆BNO₄

MW:166.927141666412

MDL:MFCD10696649

CID:857322

PubChem ID:46738800

Update Time:2025-06-07

3-Boronoisonicotinic Acid Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-7-CHLORO-5-OXO-5H-(1)BENZOPYRANO-(2,3-B)-PYRIDINE-3-CARBONITRILE
- TIMTEC-BB SBB003039
- 2-AMINO-7-CHLORO-5-OXO-5H-CHROMENO[2,3-B]PYRIDINE-3-CARBONITRILE
- 2-amino-7-chloro-5-oxo-5H-(1)benzopyrano-(2,3-B)P
- 2-(4-Methoxybenzyloxy)-5-(trifluoromethyl)pyrid
- 3-Boronoisonicotinic acid
- 3-boronopyridine-4-carboxylic acid
- A11877
- 3-(DIHYDROXYBORANYL)PYRIDINE-4-CARBOXYLIC ACID
- 1072946-05-4
- 4-CARBOXYPYRIDINE-3-BORONIC ACID
- MFCD10696649
- XSB94605
- AB57836
- AKOS006304581
- CS-0177696
- DTXSID90674451
- 3-Boronoisonicotinicacid
- AS-58380
- 3-Boronoisonicotinic Acid
- MDL： MFCD10696649
- Inchi： 1S/C6H6BNO4/c9-6(10)4-1-2-8-3-5(4)7(11)12/h1-3,11-12H,(H,9,10)
- InChI Key： NHHWTGRSSOPFSI-UHFFFAOYSA-N
- SMILES： OB(C1C=NC=CC=1C(=O)O)O

Computed Properties

Exact Mass: 167.03900
Monoisotopic Mass: 167.0389878g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.6Å²

Experimental Properties

Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (42 g/l) (25 º C),
PSA: 90.65000
LogP: -1.54040

3-Boronoisonicotinic Acid Pricemore >>

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Chemenu	CM204666-250mg	3-Boronoisonicotinic acid	1072946-05-4	95%	250mg	$222	2023-02-03
Chemenu	CM204666-1g	3-Boronoisonicotinic acid	1072946-05-4	95%	1g	$477	2023-02-03
Alichem	A029206176-5g	3-Boronoisonicotinic acid	1072946-05-4	95%	5g	$855.00	2023-09-04
eNovation Chemicals LLC	D756478-100mg	3-Boronoisonicotinic acid	1072946-05-4	95%	100mg	$170	2023-09-04
TRC	B689433-25mg	3-Boronoisonicotinic Acid	1072946-05-4		25mg	$ 69.00	2023-04-18
TRC	B689433-50mg	3-Boronoisonicotinic Acid	1072946-05-4		50mg	$ 98.00	2023-04-18
TRC	B689433-100mg	3-Boronoisonicotinic Acid	1072946-05-4		100mg	$ 150.00	2023-04-18
TRC	B689433-250mg	3-Boronoisonicotinic Acid	1072946-05-4		250mg	$ 270.00	2023-04-18
A2B Chem LLC	AB64361-250mg	3-Boronoisonicotinic acid	1072946-05-4	≥ 90 %	250mg	$383.00	2024-04-20
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